Cas no 5310-98-5 (4-(benzyloxy)-2H-chromen-2-one)

• Product Name: 4-(benzyloxy)-2H-chromen-2-one
• CAS No: 5310-98-5
• MF: C₁₆H₁₂O₃
• MW: 252.264684677124
• CID: 1580865
• PubChem ID: 794122
• Update Time: 2025-04-21

4-(benzyloxy)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)-2H-chromen-2-one
• DTXSID10967630
• 5310-98-5
• AB00080059-01
• CHEMBL2070340
• SR-01000204023-1
• Oprea1_288962
• SCHEMBL11452110
• 4-phenylmethoxychromen-2-one
• 4-(Benzyloxy)-2H-1-benzopyran-2-one
• SR-01000204023

• Inchi： 1S/C16H12O3/c17-16-10-15(13-8-4-5-9-14(13)19-16)18-11-12-6-2-1-3-7-12/h1-10H,11H2
• InChI Key： OMUVYLYWYONGPG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC(=O)OC2C=CC=CC1=2

Computed Properties

• Exact Mass: 252.07866
• Monoisotopic Mass: 252.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 3.1

Experimental Properties

• Density: 1.26
• Boiling Point: 465.9°C at 760 mmHg
• Flash Point: 200.3°C
• Refractive Index: 1.633
• PSA: 35.53